Cas no 1337102-13-2 (2-(azetidin-2-yl)-6-chlorophenol)

• Product Name: 2-(azetidin-2-yl)-6-chlorophenol
• CAS No: 1337102-13-2
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5972165
• PubChem ID: 76220877
• Update Time: 2025-08-05

2-(azetidin-2-yl)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-2-yl)-6-chlorophenol
• 1337102-13-2
• EN300-1982709

• Inchi： 1S/C9H10ClNO/c10-7-3-1-2-6(9(7)12)8-4-5-11-8/h1-3,8,11-12H,4-5H2
• InChI Key： JNCICMMNTSICJI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1CCN1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(azetidin-2-yl)-6-chlorophenol

Introduction to 2-(azetidin-2-yl)-6-chlorophenol (CAS No. 1337102-13-2)

2-(azetidin-2-yl)-6-chlorophenol, also known by its CAS number CAS No. 1337102-13-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenol group substituted with a chloro group at the 6-position and an azetidin-2-yl group at the 2-position, making it a derivative of phenol with distinct chemical characteristics.

The synthesis of 2-(azetidin-2-yl)-6-chlorophenol involves a multi-step process that typically begins with the preparation of the chlorophenol derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. The use of catalytic systems and green chemistry principles has further enhanced the sustainability of its production, aligning with current trends in environmentally friendly chemical synthesis.

One of the most notable aspects of 2-(azetidin-2-yl)-6-chlorophenol is its pharmacological activity. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. These findings suggest that CAS No. 1337102-13-2 could serve as a lead compound for the development of novel drugs targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, 2-(azetidin-2-yl)-6-chlorophenol has shown promise in materials science. Its unique structure allows for potential applications in the development of advanced materials, such as sensors and catalysts. Recent studies have investigated its ability to act as a building block for self-assembling materials, which could find use in nanotechnology and biotechnology.

The structural versatility of CAS No. 1337102-13-2 also makes it an attractive candidate for further chemical modifications. Researchers have explored various substitution patterns on the phenolic ring to enhance its bioavailability and efficacy. These modifications have led to the discovery of derivatives with improved pharmacokinetic profiles, paving the way for future clinical applications.

In conclusion, 2-(azetidin-2-yl)-6-chlorophenol (CAS No. 1337102-13-2) is a compound with multifaceted applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthetic methods and pharmacological studies, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.